Cas no 912622-94-7 (2,4-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 2,4-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 912622-94-7
• MF: C₂₀H₁₇N₃O₄S₂
• MW: 427.496681928635
• CID: 6342634
• PubChem ID: 40998534
• Update Time: 2025-05-21

2,4-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• 2,4-dimethoxy-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• 2,4-dimethoxy-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• 2,4-dimethoxy-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• AKOS032478186
• 912622-94-7
• F0695-0025

• Inchi： 1S/C20H17N3O4S2/c1-26-15-9-10-18(17(12-15)27-2)29(24,25)23-14-7-5-13(6-8-14)19-22-16-4-3-11-21-20(16)28-19/h3-12,23H,1-2H3
• InChI Key： HOSVENFDBHSPCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OC)OC)(NC1C=CC(C2=NC3=CC=CN=C3S2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 427.06604838g/mol
• Monoisotopic Mass: 427.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2,4-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

2,4-Dimethoxy-N-(4-{1,3-Thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 912622-94-7): A Comprehensive Overview

2,4-Dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 912622-94-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural combination of a thiazole ring and a pyridine ring, which contributes to its biological activity and pharmacological properties.

The thiazole and pyridine moieties in the structure of 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide are known for their ability to interact with various biological targets, making this compound a promising candidate for drug development. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases, including cancer and inflammatory disorders.

One of the key areas of research involving 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide is its role as an inhibitor of the Aryl Hydrocarbon Receptor (AhR). The AhR is a ligand-activated transcription factor that plays a crucial role in xenobiotic metabolism and immune responses. Studies have shown that this compound can effectively modulate AhR activity, which has implications for treating conditions such as autoimmune diseases and certain types of cancer.

In addition to its AhR modulation properties, 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential therapeutic agent for managing chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties suggest that the compound could be administered orally in clinical settings without significant issues related to absorption or metabolism.

Furthermore, the safety profile of 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

In conclusion, 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 912622-94-7) is a promising compound with a unique chemical structure that offers multiple biological activities. Its potential as an AhR modulator and anti-inflammatory agent makes it an attractive candidate for drug development. Ongoing research and clinical trials will continue to provide valuable insights into its therapeutic applications and safety profile.